Cas no 2172542-91-3 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}-4-methylpentanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}-4-methylpentanoic acid
• CAS No: 2172542-91-3
• MF: C₂₅H₂₅N₃O₅S
• MW: 479.54810500145
• CID: 6362279
• PubChem ID: 165574163
• Update Time: 2025-05-24

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}-4-methylpentanoic acid
• EN300-1560591
• 2172542-91-3
• 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-5-yl]formamido}-4-methylpentanoic acid

• Inchi： 1S/C25H25N3O5S/c1-14(2)20(11-22(29)30)27-23(31)21-12-26-24(34-21)28-25(32)33-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,12,14,19-20H,11,13H2,1-2H3,(H,27,31)(H,29,30)(H,26,28,32)
• InChI Key： IZTKBMZCYXSDTJ-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C(NC(CC(=O)O)C(C)C)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.15149208g/mol
• Monoisotopic Mass: 479.15149208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 146Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}-4-methylpentanoic acid

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}-4-methylpentanoic acid: A Comprehensive Overview

The compound 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}-4-methylpentanoic acid (CAS No: 2172542-91-3) is a highly specialized organic molecule with significant potential in various fields of chemistry and biology. This compound is characterized by its complex structure, which includes a fluoren-9-yl group, a methoxycarbonyl moiety, and a thiazole ring system. These structural features contribute to its unique chemical properties and functional versatility.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging innovative methodologies such as click chemistry and stereo-selective synthesis. The integration of these techniques has not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and materials science. Researchers have demonstrated that the fluoren-9-yl group plays a pivotal role in enhancing the molecule's stability and bioavailability, making it an attractive candidate for pharmaceutical applications.

The thiazole ring system within the molecule is known for its ability to participate in various biochemical interactions, including hydrogen bonding and π–π stacking. This property has been exploited in recent studies to investigate the compound's potential as a bioisostere in medicinal chemistry. By replacing certain functional groups with bioisosteres, researchers have successfully modulated the compound's pharmacokinetic profile, paving the way for its use in targeted drug delivery systems.

Moreover, the presence of the methoxycarbonyl group introduces additional functionality to the molecule, enabling it to act as a versatile building block in organic synthesis. This group can undergo various transformations, such as esterification and amidation, allowing for the creation of derivatives with tailored properties. Recent research has highlighted the utility of this compound in synthesizing advanced materials, including stimuli-responsive polymers and nanomaterials.

In terms of biological activity, this compound has shown promising results in preclinical studies targeting various disease states. For instance, its ability to inhibit key enzymes involved in inflammatory pathways has positioned it as a potential lead compound for anti-inflammatory therapies. Additionally, studies have demonstrated its efficacy in modulating cellular signaling pathways associated with neurodegenerative diseases, further underscoring its therapeutic potential.

The synthesis of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}-4-methylpentanoic acid involves a multi-step process that integrates principles from organic synthesis and catalysis. The use of environmentally friendly catalysts and solvents has not only enhanced the sustainability of the synthesis but also aligned it with green chemistry principles. This approach ensures that the compound can be produced on an industrial scale without compromising environmental integrity.

Looking ahead, ongoing research is focused on exploring the stereochemical properties of this compound to optimize its pharmacokinetic profile further. Advanced analytical techniques such as X-ray crystallography and NMR spectroscopy are being employed to gain deeper insights into its molecular structure and interactions. These efforts are expected to unlock new opportunities for its application in fields ranging from diagnostics to therapeutics.

In conclusion, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}-4-methylpentanoic acid represents a cutting-edge molecule with immense potential across multiple disciplines. Its unique structural features, combined with recent advancements in synthetic and analytical chemistry, position it as a key player in driving innovation in both academia and industry.